Cas no 392254-28-3 (4-tert-butyl-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 4-tert-butyl-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 392254-28-3
• MF: C₂₂H₂₂ClN₃OS
• MW: 411.94758272171
• CID: 6019924
• PubChem ID: 4251742
• Update Time: 2025-10-21

4-tert-butyl-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 4-(tert-butyl)-N-(2-(4-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, N-[2-(4-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-4-(1,1-dimethylethyl)-
• 392254-28-3
• 4-(tert-butyl)-N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• SR-01000442700
• 4-tert-butyl-N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• HMS1477J06
• EU-0039265
• BRD-K24882569-001-01-9
• F0396-0153
• ChemDiv3_001612
• 4-tert-butyl-N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• IDI1_020578
• SR-01000442700-1
• AKOS024576320
• Oprea1_356285

• Inchi： 1S/C22H22ClN3OS/c1-22(2,3)15-6-4-14(5-7-15)21(27)24-20-18-12-28-13-19(18)25-26(20)17-10-8-16(23)9-11-17/h4-11H,12-13H2,1-3H3,(H,24,27)
• InChI Key： FOMAGOZCKJRLTD-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(Cl)C=C2)N=C2CSCC2=1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 411.1172112g/mol
• Monoisotopic Mass: 411.1172112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 509.6±50.0 °C(Predicted)
• pka: 12.70±0.20(Predicted)

Additional information on 4-tert-butyl-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Compound CAS No 392254-28-3: 4-Tert-butyl-N-(2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide

The compound with CAS No 392254-28-3, known as 4-Tert-butyl-N-(2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzamide moiety attached to a thienopyrazole ring system. The presence of a tert-butyl group and a chlorophenyl substituent further enhances its structural complexity and functional diversity.

Recent studies have highlighted the importance of thienopyrazole derivatives in drug discovery and materials science. The thieno[3,4-c]pyrazole core of this compound has been shown to exhibit unique electronic properties, making it a promising candidate for applications in optoelectronic devices. Additionally, the chlorophenyl substituent introduces steric and electronic effects that can modulate the compound's reactivity and bioavailability. These features make CAS No 392254-28-3 a valuable molecule for exploring novel chemical reactions and developing advanced materials.

The synthesis of 4-Tert-butyl-N-(2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating key steps such as coupling reactions and cyclizations. These advancements have not only improved the synthetic efficiency but also opened new avenues for the exploration of similar compounds.

In terms of applications, this compound has shown potential in the field of pharmacology. The benzamide group is known to interact with various biological targets, including enzymes and receptors. Preliminary studies suggest that CAS No 392254-28-3 may exhibit inhibitory activity against certain proteases, making it a candidate for anti-inflammatory or antiviral therapies. Furthermore, the tert-butyl substituent contributes to the molecule's lipophilicity, which can enhance its absorption properties in biological systems.

From an environmental perspective, the stability and biodegradability of CAS No 392254-28-3 are critical considerations for its large-scale use. Recent research has focused on evaluating its degradation pathways under different environmental conditions. Results indicate that the compound undergoes hydrolytic cleavage under specific pH conditions, suggesting that it may not persist indefinitely in natural ecosystems. This information is vital for assessing its ecological impact and ensuring sustainable practices in its production and application.

In conclusion, CAS No 392254-28-3, or 4-Tert-butyl-N-(2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As scientific understanding of this compound continues to grow, it holds the promise of contributing significantly to advancements in chemistry and related fields.